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Compound of Interest

Compound Name: 1-Octyn-3-OL

Cat. No.: B1346985

An In-depth Technical Guide to the Physical Properties of 1-Octyn-3-OL.: Boiling Point and
Density

For researchers, scientists, and professionals in drug development, a precise understanding of
the physical properties of chemical compounds is fundamental. This guide provides a detailed
overview of the boiling point and density of 1-octyn-3-ol, including experimental protocols for
their determination.

Physical Properties of 1-Octyn-3-OL

1-Octyn-3-ol is a secondary alcohol and a terminal alkyne, characteristics that influence its
physical properties. The following table summarizes its key physical data.

Physical Property Value Conditions

N ) @ 760.00 mmHg (estimated)
Boiling Point 169.60 °C

[1]

83 °C @ 19 mmHg[2]
182 °C Not specified
Density 0.864 g/mL @ 25 °C[2]
0.87 g/mL @ 20/20 °C

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1346985?utm_src=pdf-interest
https://www.benchchem.com/product/b1346985?utm_src=pdf-body
https://www.benchchem.com/product/b1346985?utm_src=pdf-body
https://www.benchchem.com/product/b1346985?utm_src=pdf-body
https://www.benchchem.com/product/b1346985?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1048301.html
https://www.sigmaaldrich.com/US/en/product/aldrich/127280
https://www.sigmaaldrich.com/US/en/product/aldrich/127280
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Determination of
Physical Properties

Accurate determination of boiling point and density relies on established laboratory techniques.
The following sections detail the methodologies for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. Several methods can be employed for its determination.

1. Distillation Method: This is a common and accurate method for determining the boiling point
of a liquid.

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure:

o The liquid is placed in the distillation flask along with boiling chips to ensure smooth
boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

o The liquid is heated, and as it boils, the vapor rises, surrounds the thermometer bulb, and
then passes into the condenser.

o The temperature at which the liquid is consistently condensing and dripping into the
receiving flask is recorded as the boiling point. It is important to record the atmospheric
pressure at the time of the measurement, as boiling point is pressure-dependent.

2. Capillary Tube Method (Siwoloboff Method): This micro-method is suitable for small
quantities of liquid.

o Apparatus: A capillary tube (sealed at one end), a small test tube, a thermometer, and a
heating bath (e.g., oil bath).
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e Procedure:
o A small amount of the liquid is placed in the test tube.

o A capillary tube, with its open end downwards, is placed inside the test tube containing the
liquid.

o The test tube is attached to a thermometer and immersed in a heating bath.

o The bath is heated gradually. As the temperature rises, air trapped in the capillary tube will
bubble out.

o The heating is stopped when a steady stream of bubbles emerges from the capillary tube.

o As the liquid cools, the point at which the liquid is drawn back into the capillary tube is the
boiling point of the liquid at the prevailing pressure.

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is typically measured in
grams per milliliter (g/mL).

1. Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume, used
for precise density measurements.[3]

o Apparatus: A pycnometer, an analytical balance.

e Procedure:

o

The empty pycnometer is weighed accurately.

[¢]

It is then filled with the liquid (1-octyn-3-ol), ensuring no air bubbles are trapped, and the
excess liquid is removed. The outside of the pycnometer is carefully dried.

[¢]

The filled pycnometer is weighed again.

[¢]

The temperature of the liquid is recorded.
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o The density is calculated by dividing the mass of the liquid (weight of filled pycnometer
minus weight of empty pycnometer) by the known volume of the pycnometer.

2. Hydrometer Method: A hydrometer is an instrument used to measure the relative density of
liquids based on the concept of buoyancy.[4]

o Apparatus: A hydrometer, a graduated cylinder large enough to float the hydrometer.
e Procedure:

o The liquid is poured into the graduated cylinder.

o The hydrometer is gently lowered into the liquid until it floats freely.

o The point at which the surface of the liquid touches the scale on the hydrometer stem
indicates the density of the liquid. The reading should be taken at the bottom of the
meniscus.

Workflow and Logical Relationships

The determination of physical properties follows a logical sequence of steps, from sample
preparation to data analysis and comparison with literature values.
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Preparation and Measurement

Obtain Pure Sample of 1-Octyn-3-OL

:

Select Appropriate Method
(e.g., Distillation, Pycnometer)

:

Calibrate Instrumentation
(Thermometer, Balance, Pycnometer)

:

Perform Experiment to Measure
Boiling Point and Density

Data Processirvg and Analysis

Record Raw Data
(Temperature, Mass, Volume)

l

Calculate Physical Properties

l

Perform Statistical Analysis
(Mean, Standard Deviation)

Validation and Reporting

Compare with Literature Values

Assess Purity and Accuracy

:

Document Results and Methodology

Click to download full resolution via product page

Caption: Workflow for the Determination of Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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